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Compound of Interest

Compound Name: p-Cresyl isovalerate

Cat. No.: B1584962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for p-cresyl
isovalerate (4-methylphenyl 3-methylbutanoate), a compound of interest in flavor, fragrance,

and potentially other areas of chemical and pharmaceutical research. The following sections

detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data,

along with the experimental protocols for these analyses.

Chemical Structure and Properties
p-Cresyl isovalerate is an ester with the molecular formula C₁₂H₁₆O₂ and a molecular weight

of approximately 192.25 g/mol .[1] Its structure is characterized by a p-cresyl group attached to

an isovalerate moiety.

Property Value

Molecular Formula C₁₂H₁₆O₂

Molecular Weight 192.25 g/mol [1]

CAS Number 55066-56-3

Synonyms
4-methylphenyl 3-methylbutanoate, p-tolyl

isovalerate
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

Below are the predicted ¹H and ¹³C NMR spectral data for p-cresyl isovalerate.

¹H NMR Data
Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.15 d 2H Ar-H (ortho to -O)

~6.95 d 2H Ar-H (meta to -O)

~2.45 d 2H -O-C(=O)-CH₂-

~2.30 s 3H Ar-CH₃

~2.20 m 1H -CH₂-CH(CH₃)₂

~1.00 d 6H -CH(CH₃)₂

¹³C NMR Data
Chemical Shift (ppm) Assignment

~172 C=O

~149 Ar-C-O

~135 Ar-C-CH₃

~130 Ar-CH (meta to -O)

~121 Ar-CH (ortho to -O)

~44 -O-C(=O)-CH₂-

~26 -CH₂-CH(CH₃)₂

~22 -CH(CH₃)₂

~21 Ar-CH₃
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Experimental Protocol: NMR Spectroscopy
Sample Preparation:

Weigh approximately 10-20 mg of p-cresyl isovalerate into a clean, dry NMR tube.

Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).

Cap the tube and gently agitate until the sample is fully dissolved.

Instrument Parameters (Typical for a 400 MHz Spectrometer):

¹H NMR:

Number of scans: 16

Relaxation delay: 1.0 s

Pulse width: 9.0 µs

Acquisition time: 4.0 s

¹³C NMR:

Number of scans: 1024

Relaxation delay: 2.0 s

Pulse width: 4.0 µs

Acquisition time: 1.0 s

General:

Temperature: 298 K

Reference: Tetramethylsilane (TMS) at 0 ppm.
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Sample Preparation Data Acquisition Data Processing

Weigh Sample Dissolve in CDCl3 Transfer to NMR Tube Place in Spectrometer Set Parameters Acquire Spectrum Fourier Transform Phase Correction Baseline Correction Integration & Peak Picking

Sample Preparation Gas Chromatography Mass Spectrometry Data Analysis

Dissolve in Solvent Transfer to GC Vial Inject Sample Separation in Column Ionization (EI) Mass Analysis Detection Generate Chromatogram Generate Mass Spectrum Library Search

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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